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Compound of Interest

Compound Name: 2-Hydroxypent-2-enoic acid

Cat. No.: B15465670

In-Depth Technical Guide: 2-hydroxypent-2-
enoic acid

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-hydroxypent-2-enoic acid,
including its chemical identifiers and physicochemical properties. Due to the limited availability
of in-depth experimental data for this specific molecule, this guide also presents detailed
information on the closely related and more extensively studied isomer, 2-hydroxypent-4-enoic
acid, as a valuable comparative reference.

2-hydroxypent-2-enoic acid
Chemical Identification and Nomenclature

The primary subject of this guide is 2-hydroxypent-2-enoic acid. It is an organic compound
with the molecular formula CsHsOs.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15465670?utm_src=pdf-interest
https://www.benchchem.com/product/b15465670?utm_src=pdf-body
https://www.benchchem.com/product/b15465670?utm_src=pdf-body
https://www.benchchem.com/product/b15465670?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15465670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value

IUPAC Name 2-hydroxypent-2-enoic acid

CAS Number 60976-08-1[1]

Molecular Formula CsHsOs[1]

Canonical SMILES CCC=C(C(=0)0O)O

InChl Key [ISXAOCGJOIGLD-UHFFFAOYSA-N

A stereoisomer, (Z)-2-hydroxypent-2-enoic acid, is also cataloged.[2]

Identifier Value

IUPAC Name (2)-2-hydroxypent-2-enoic acid[2]
Canonical SMILES CC/C=C(\C(=0)0O)/O

InChl Key [ISXAOCGJIOIGLD-ARJAWSKDSA-N

Physicochemical Properties

Quantitative data for 2-hydroxypent-2-enoic acid is primarily based on computational models.
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Property Value Source
Molecular Weight 116.11 g/mol PubChem[1]
XLogP3 0.9 PubChem|[1]
Hydrogen Bond Donor Count 2 PubChem
Hydrogen Bond Acceptor

Count 3 PubChem
Rotatable Bond Count 2 PubChem
Exact Mass 116.047344113 Da PubChem[1]
Complexity 115 PubChem
Polar Surface Area 57.5 A2 PubChem

Experimental Data and Protocols

As of this review, publicly accessible, peer-reviewed literature containing detailed experimental
protocols, quantitative biological data, or established signaling pathways for 2-hydroxypent-2-
enoic acid is scarce. The subsequent sections will, therefore, focus on the better-documented
isomer, 2-hydroxypent-4-enoic acid, to provide relevant context and procedural insights.

Comparative Analysis: 2-hydroxypent-4-enoic acid

2-hydroxypent-4-enoic acid (CAS Number: 67951-43-3) is an isomer of significant interest due
to its documented biological activities and established synthesis protocols.

Physicochemical and Experimental Data
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Property Value Source
IUPAC Name 2-hydroxypent-4-enoic acid Smolecule
CAS Number 67951-43-3 Smolecule
Synonyms beta-Vinyllactic acid Smolecule
Melting Point ~133°C Smolecule[3]
pKa (predicted) 3.79+0.11 Smolecule[3]
Solubility Stohluble in water, ethanol, and Smolecule[3]
ether

Biological Activity

Research has indicated that 2-hydroxypent-4-enoic acid exhibits notable biological activities,
including antimicrobial and antiproliferative properties against certain cancer cell lines, such as
HelLa cells.[3]

Experimental Protocols

A highly stereoselective synthesis method utilizes lactate dehydrogenase from Bacillus
stearothermophilus (BS-LDH).[3]

Enzyme: Lactate dehydrogenase from Bacillus stearothermophilus (BS-LDH)

e Substrate: 2-oxopent-4-enoic acid

o Cofactor: Nicotinamide adenine dinucleotide (reduced form)

o Buffer System: Aqueous buffer at pH 7-8

e Temperature: 25-37°C

e Outcome: The reaction yields (S)-2-hydroxypent-4-enoic acid with an enantiomeric excess
consistently greater than 99%.[3]
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Several chromatographic techniques are employed for the quality control of 2-hydroxypent-4-
enoic acid.[3]

o Chiral High-Performance Liquid Chromatography (HPLC): Used to assess enantiomeric
purity. A common setup includes a Chirex 3126 N,S-dioctyl-(D)-penicillamine column with a
mobile phase of 0.5 mM copper acetate and 0.1 M ammonium acetate in an 85:15
water/acetonitrile mixture at pH 4.6, with UV detection at 254 nm.[3]

o Gas Chromatography (GC): Employed to determine chemical purity and isomer distribution,
often using a DB-5 capillary column with helium as the carrier gas and flame ionization
detection.[3]

o Ultra-Performance Liquid Chromatography (UPLC): Offers enhanced resolution for detecting
trace impurities, typically with a C18 column and a methanol/0.05% aqueous trifluoroacetic
acid gradient.[3]

Visualizations

The following diagrams illustrate key processes relevant to the synthesis and analysis of
hydroxypentenoic acids.
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Biocatalytic Synthesis of (S)-2-hydroxypent-4-enoic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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